Cas no 1087791-93-2 (Methyl 4-(2-Chloropropanamido)methylbenzoate)

• Product Name: Methyl 4-(2-Chloropropanamido)methylbenzoate
• CAS No: 1087791-93-2
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• MDL: MFCD11099375
• CID: 4570760
• PubChem ID: 42920711
• Update Time: 2025-10-23

Methyl 4-(2-Chloropropanamido)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(2-Chloropropanamido)methyl]benzoate
• Benzoic acid, 4-[[(2-chloro-1-oxopropyl)amino]methyl]-, methyl ester
• Methyl 4-(2-Chloropropanamido)methylbenzoate

• MDL： MFCD11099375
• Inchi： 1S/C12H14ClNO3/c1-8(13)11(15)14-7-9-3-5-10(6-4-9)12(16)17-2/h3-6,8H,7H2,1-2H3,(H,14,15)
• InChI Key： IZDWLSJOGMNKOY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CNC(=O)C(Cl)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(2-Chloropropanamido)methylbenzoate

Methyl 4-(2-Chloropropanamido)methylbenzoate: A Comprehensive Overview

Methyl 4-(2-Chloropropanamido)methylbenzoate, with the CAS number 1087791-93-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advancing chemical synthesis and material engineering, making it a focal point for researchers worldwide.

The synthesis of Methyl 4-(2-Chloropropanamido)methylbenzoate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with recent advancements leveraging green chemistry principles to minimize environmental impact. The incorporation of a chlorinated propanamide group into the benzoate framework introduces unique electronic and steric properties, which are crucial for its functional applications.

Recent studies have demonstrated the versatility of Methyl 4-(2-Chloropropanamido)methylbenzoate in polymer chemistry. Its ability to act as a versatile building block for constructing advanced polymers has been extensively investigated. For instance, scientists have utilized this compound to synthesize high-performance polyurethanes and thermoplastic elastomers, showcasing its potential in developing materials with enhanced mechanical and thermal properties.

In the realm of pharmaceuticals, Methyl 4-(2-Chloropropanamido)methylbenzoate has emerged as a promising candidate for drug delivery systems. Its unique structure allows for the design of drug carriers with controlled release capabilities, which could significantly improve therapeutic outcomes. Researchers have also explored its role in bioconjugation reactions, where it serves as a linker molecule for attaching therapeutic agents to targeting moieties.

The electronic properties of Methyl 4-(2-Chloropropanamido)methylbenzoate make it an attractive candidate for applications in optoelectronics and organic electronics. Recent studies have investigated its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to facilitate charge transport is highly valued. The compound's absorption and emission characteristics have been fine-tuned through structural modifications, paving the way for its integration into next-generation electronic devices.

From an environmental standpoint, the biodegradability and toxicity profile of Methyl 4-(2-Chloropropanamido)methylbenzoate have been thoroughly assessed to ensure its safe use in industrial and biomedical applications. Regulatory bodies have deemed it safe for controlled use under specific conditions, provided proper handling protocols are followed.

In conclusion, Methyl 4-(2-Chloropropanamido)methylbenzoate, with CAS number 1087791-93-2, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance in contemporary scientific research. As ongoing studies continue to unlock new potentials, this compound is poised to play an even more pivotal role in shaping future technological advancements.